Cas no 338411-49-7 ((4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone)

• Product Name: (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone
• CAS No: 338411-49-7
• MF: C₂₃H₁₄ClF₃O₂S
• MW: 446.869274616241
• CID: 5224201
• Update Time: 2026-03-07

(4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPHENYL)[3-(([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)METHYL)-1-BENZOFURAN-2-YL]METHANONE
• 2-(4-chlorobenzoyl)-3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran
• (4-chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone
• (4-chlorophenyl)-[3-[[3-(trifluoromethyl)phenyl]sulfanylmethyl]-1-benzofuran-2-yl]methanone
• (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone

• Inchi： 1S/C23H14ClF3O2S/c24-16-10-8-14(9-11-16)21(28)22-19(18-6-1-2-7-20(18)29-22)13-30-17-5-3-4-15(12-17)23(25,26)27/h1-12H,13H2
• InChI Key： GYAFJWIPEVHUQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(CSC2C=CC=C(C(F)(F)F)C=2)C2C=CC=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 594
• XLogP3: 7.5
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone

Comprehensive Overview of (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone (CAS No. 338411-49-7)

The compound (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone, identified by its CAS No. 338411-49-7, is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique combination of a benzofuran core, trifluoromethyl group, and sulfanyl linkage makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through its distinct electronic and steric properties.

In recent years, the demand for fluorinated compounds like (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry, as it often enhances binding affinity to protein targets. This compound’s CAS No. 338411-49-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound’s potential role in material science. The benzofuran scaffold is known for its photophysical properties, making it valuable in developing organic light-emitting diodes (OLEDs) and other optoelectronic devices. The incorporation of a sulfanyl group further diversifies its utility, enabling cross-coupling reactions for polymer synthesis. This dual applicability in pharmaceuticals and advanced materials underscores the compound’s multidisciplinary importance.

Frequently asked questions about CAS No. 338411-49-7 include its synthetic routes, solubility profiles, and safety data. While detailed toxicity studies are limited, preliminary research suggests it should be handled with standard laboratory precautions. Its 4-chlorophenyl and trifluoromethyl substituents are common motifs in agrochemicals, prompting inquiries about its potential use in crop protection. However, current literature primarily focuses on its pharmaceutical applications.

From an SEO perspective, keywords like "benzofuran derivatives," "trifluoromethyl compounds," and "sulfanyl-methyl synthesis" are highly relevant to this compound. These terms align with trending topics in green chemistry and sustainable drug development, which prioritize efficient synthesis and minimal environmental impact. Researchers often seek alternatives to traditional reagents, and CAS No. 338411-49-7 represents a promising candidate due to its modular structure.

In conclusion, (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone is a multifaceted compound with broad applications. Its CAS No. 338411-49-7 serves as a gateway to exploring innovative solutions in both life sciences and material engineering. As interest in fluorinated and heterocyclic compounds grows, this molecule is poised to remain a focal point of scientific inquiry.